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Compound Name: Protein Kinase C (19-31)

Cat. No.: B15541031 Get Quote

Technical Support Center: Protein Kinase C (19-
31)
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming

common challenges encountered during the handling and experimental use of Protein Kinase
C (19-31).

Frequently Asked Questions (FAQs)
Q1: What is Protein Kinase C (19-31) and what is its primary mechanism of action?

Protein Kinase C (19-31), also known as PKC (19-31), is a synthetic peptide that corresponds

to the pseudosubstrate region (residues 19-31) of Protein Kinase Cα (PKCα).[1] Its amino acid

sequence is Arg-Phe-Ala-Arg-Lys-Gly-Ala-Leu-Arg-Gln-Lys-Asn-Val (RFARKGALRQKNV).[1]

This peptide functions as a competitive inhibitor of many PKC isoforms by binding to the

substrate-binding site, which in turn prevents the phosphorylation of the enzyme's natural

substrates.[1][2] This makes it a valuable tool for studying the physiological roles of PKC in

various signaling pathways.[1][3]

Q2: I'm having difficulty dissolving the lyophilized PKC (19-31) peptide. What is the

recommended solvent?
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The primary recommended solvent for PKC (19-31) is high-purity water.[1] The peptide's

composition, rich in basic amino acid residues like Arginine and Lysine, gives it a high

theoretical isoelectric point (pI), suggesting good solubility in aqueous, slightly acidic solutions.

[1] If you encounter solubility issues, please refer to the detailed solubilization protocol in the

Troubleshooting Guide below.[1] The presence of trifluoroacetic acid (TFA) salts from the

purification process can sometimes aid solubility in aqueous solutions.[1][4]

Q3: What are the optimal storage conditions for PKC (19-31)?

For long-term stability, lyophilized PKC (19-31) should be stored at -20°C or colder, protected

from light and moisture.[1][5] Before use, allow the vial to equilibrate to room temperature to

prevent condensation.[1][6] Once reconstituted in a solution, it is best to create single-use

aliquots and store them at -20°C or colder to avoid degradation from repeated freeze-thaw

cycles.[1][6] For solutions, using a sterile buffer with a pH between 5 and 6 can extend the

storage life.[1][6]

Q4: Can PKC (19-31) inhibit all isoforms of Protein Kinase C?

While PKC (19-31) is considered a broad-spectrum inhibitor of PKC, its potency can differ

among the various isoforms.[1] Pseudosubstrate inhibitors derived from one isoform may

exhibit promiscuity and bind to others. It is advisable to consult scientific literature for the

specific activity of PKC (19-31) against the particular isoform you are studying or to use it as a

general PKC inhibitor.[1]

Q5: Are there any common contaminants I should be aware of when using synthetic peptides

like PKC (19-31)?

Synthetic peptides are commonly purified using High-Performance Liquid Chromatography

(HPLC) and are often supplied as trifluoroacetate (TFA) salts.[1][4] While the peptide content is

typically high (often >80%), the presence of TFA can contribute to the total mass of the product.

[4] For most in vitro assays, residual TFA levels are unlikely to cause interference. However, for

highly sensitive cellular or biochemical studies, its presence should be noted.[4]
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Issue: Difficulty Dissolving Lyophilized PKC (19-31)
Peptide
If you are experiencing issues with dissolving the PKC (19-31) peptide, follow this step-by-step

guide. It is recommended to first test the solubility on a small portion of the peptide.

Recommended Solvents and Procedures:

Step Solvent Procedure Rationale

1
High-Purity Water

(e.g., Milli-Q)

Add the desired

volume of water to the

vial. Vortex briefly. If

insolubility persists,

sonicate for 5-10

minutes.[1]

PKC (19-31) is

generally water-

soluble due to its

basic residues.[1]

Sonication can help

break up aggregates.

[1]

2
10% Acetic Acid in

Water

If the peptide is not

soluble in water, add a

small volume of 10%

acetic acid. Vortex

and sonicate as

needed.[1]

The acidic

environment helps to

protonate the basic

residues, which can

improve solubility.[1]

3
Dimethyl Sulfoxide

(DMSO)

For persistent

insolubility, dissolve

the peptide in a

minimal amount of

DMSO. Once

dissolved, slowly add

your aqueous buffer to

the DMSO solution to

reach the final

concentration.[1][7]

DMSO is a strong

organic solvent that

can dissolve highly

hydrophobic or

aggregated peptides.

[1] Be mindful that

high concentrations of

DMSO can be

detrimental in many

biological assays.[1]
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To maintain the integrity and activity of your PKC (19-31) solution, it is crucial to handle and

store it correctly.

Causes of Degradation and Prevention Strategies:

Cause of Degradation Prevention Strategy

Proteolytic Degradation

Use sterile buffers for reconstitution to prevent

microbial contamination.[6] If protease

contamination is suspected, consider adding a

protease inhibitor cocktail.[6]

pH Instability

Maintain the peptide solution at a slightly acidic

pH, ideally between 5 and 6, as extreme pH

values can lead to hydrolysis of peptide bonds.

[1][6]

Freeze-Thaw Cycles

Prepare single-use aliquots of the reconstituted

peptide to avoid repeated freezing and thawing,

which can cause aggregation and degradation.

[1][6]

Temperature

Store reconstituted aliquots at -20°C for short-

term storage and -80°C for long-term storage.[6]

[8]

Experimental Protocols
Protocol for Solubilizing PKC (19-31)

Preparation: Before opening, allow the vial of lyophilized PKC (19-31) to warm to room

temperature to prevent moisture condensation.[1][6]

Initial Solubilization: Add the calculated volume of sterile, high-purity water to the vial to

achieve your desired stock concentration.

Mixing: Gently vortex the vial for 10-20 seconds and visually inspect for undissolved

particles.[1]
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Sonication (if necessary): If the peptide is not fully dissolved, place the vial in a bath

sonicator for 5-10 minutes, being careful not to overheat the sample.[1][6]

Acidification (if necessary): If insolubility persists, add 10% acetic acid dropwise, vortexing

between each addition, until the peptide dissolves.[1]

Storage: Once the peptide is fully in solution, prepare single-use aliquots and store them at

-20°C or colder.[1][6]

Protocol for an In Vitro Kinase Assay
Prepare Kinase Reaction Mix: In a 96-well plate, prepare a reaction mix containing Kinase

Assay Buffer, the specific PKC isoform, a substrate peptide, and any necessary activators.[9]

Add PKC (19-31): Add serially diluted PKC (19-31) to the appropriate wells. Include a control

well without the inhibitor.[9]

Initiate Kinase Reaction: Start the reaction by adding [γ-³²P]ATP to each well.[9]

Incubate: Incubate the plate at 30°C for a predetermined time (e.g., 10-30 minutes), ensuring

the reaction remains in the linear range.[9]

Terminate Reaction and Analyze: Stop the reaction and measure the incorporation of ³²P into

the substrate to determine the level of inhibition.
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PKC (19-31) Solubilization Workflow
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Caption: Workflow for solubilizing PKC (19-31) peptide.
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Mechanism of PKC (19-31) Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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